(E)-3-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C20H18N4O4/c21-11-16-20(23-8-7-22-16)28-15-2-1-9-24(12-15)19(25)6-4-14-3-5-17-18(10-14)27-13-26-17/h3-8,10,15H,1-2,9,12-13H2/b6-4+
• InChI Key: AJCXTJGDYBAOJY-GQCTYLIASA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC3=C(C=C2)OCO3)OC4=NC=CN=C4C#N
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3)OC4=NC=CN=C4C#N
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol
• CAS No.: 2034885-83-9

Description

(E)-3-((1-(3-(Benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a novel, synthetically derived chemical reagent designed for research applications. Its molecular structure incorporates several pharmaceutically relevant motifs, including a piperidine ring, a benzodioxole group, and a cyanopyrazine unit. The benzo[d][1,3]dioxole (commonly known as 1,3-benzodioxole) scaffold is a privileged structure in medicinal chemistry and is found in compounds with a range of biological activities . The presence of the (E)-configured acryloyl group linked to the piperidine suggests potential as a key intermediate in the synthesis of more complex molecules or as a potential covalent binder in the development of enzyme inhibitors. This compound is intended for use in chemical biology, hit-to-lead optimization, and drug discovery research. It is strictly for laboratory research purposes and is classified as For Research Use Only. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Biological Activity

The compound (E)-3-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular structure of the compound can be broken down into several functional groups, contributing to its biological activity. The presence of the benzo[d][1,3]dioxole moiety is significant as it is known for various pharmacological effects.

Property	Value
Molecular Formula	C₁₈H₁₈N₄O₃
Molecular Weight	342.36 g/mol
CAS Number	Not available
Solubility	Soluble in DMSO

Antitumor Activity

Research has indicated that pyrazine derivatives exhibit notable antitumor properties. Pyrazole compounds, similar to the one , have been reported to inhibit key oncogenic pathways such as BRAF(V600E) and EGFR, which are critical in various cancers. A study demonstrated that certain pyrazole derivatives showed significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231), suggesting that the compound may possess similar effects due to its structural similarities .

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been documented extensively. A study highlighted that certain synthesized pyrazoles demonstrated significant antifungal activity against various pathogens . Given the structural components of the compound, it could potentially exhibit similar antimicrobial effects.

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : Similar compounds have been shown to inhibit various enzymes linked to tumor growth and inflammation.
• Cell Cycle Arrest : Some studies suggest that pyrazole derivatives can induce cell cycle arrest in cancer cells, leading to apoptosis.
• Reactive Oxygen Species (ROS) : The generation of ROS can trigger apoptosis in cancer cells, a pathway potentially activated by this compound.

Study 1: Antitumor Activity Evaluation

A recent study evaluated a series of pyrazole derivatives for their cytotoxic effects on breast cancer cell lines. The results indicated that compounds with similar structural features to (E)-3-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile exhibited enhanced cytotoxicity when used in combination with doxorubicin, suggesting a synergistic effect .

Study 2: Anti-inflammatory Potential

Another investigation into compounds containing dioxole rings revealed their ability to downregulate inflammatory mediators in vitro. This aligns with the hypothesis that (E)-3-((1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile may also exert similar effects in inflammatory models .

Comparison with Similar Compounds

Impact of Core Heterocycles

• Pyrazine vs. This difference influences solubility and target selectivity .
• Benzodioxole Positioning : The benzodioxole group in the target compound is linked via an acryloyl-piperidine spacer, whereas in , it is directly attached to an epoxide. This spacer may enhance conformational flexibility and binding to deeper hydrophobic pockets .

Substituent Effects on Bioactivity

• Carbonitrile Group: The pyrazine-2-carbonitrile moiety (target compound, ) is critical for hydrogen bonding with kinase ATP-binding sites, a feature absent in non-cyano analogues (e.g., ) .
• Nitro vs. Benzodioxole Substitutions : highlights that nitro groups on aryl rings improve antimycobacterial activity, whereas benzodioxole derivatives (as in the target compound) are more associated with CNS activity due to enhanced blood-brain barrier penetration .

Cross-Reactivity and Selectivity

• Immunoassay studies () suggest that the target compound’s acryloyl-piperidine-benzodioxole system may exhibit low cross-reactivity with antibodies designed for simpler benzodioxole derivatives (e.g., ), emphasizing the need for assay customization .

Computational and Structural Overlay Analyses

• Molecular Fingerprinting : Morgan fingerprints () predict moderate similarity (Tanimoto coefficient ~0.65) between the target compound and , driven by shared pyrazine-carbonitrile motifs .
• 3D Superposition : Tools like Mercury () reveal that the benzodioxole-acryloyl segment of the target compound aligns closely with benzodioxole-containing antifungals (e.g., ), but steric clashes occur with bulkier analogues (e.g., ) .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for constructing the piperidine-acryloyl-pyrazine scaffold in this compound?

• Methodological Answer : The core scaffold can be synthesized via sequential functionalization of the piperidine ring. For example, details the use of acid chlorides (e.g., acryloyl chloride) and triethylamine in chloroform to acylate intermediates like 5-(benzo[d][1,3]dioxol-5-yl)pyrazole derivatives. The acryloyl group is introduced via nucleophilic substitution, while the pyrazine-2-carbonitrile moiety may be appended using cyanation reagents (e.g., Zn(CN)₂ under Pd catalysis) . highlights similar strategies for pyrazine-carbonitrile derivatives, emphasizing controlled reaction times (18–24 hours) and purification via NaHCO₃ washes to isolate intermediates .

Q. How can spectroscopic techniques resolve structural ambiguities in intermediates during synthesis?

• Methodological Answer : High-resolution mass spectrometry (HRMS) and 2D NMR (e.g., HSQC, HMBC) are critical. For instance, underscores the use of IUPAC-standard InChIKey validation (e.g., BLPUOQGPBJPXRL-FNORWQNLSA-N) to confirm stereochemistry in similar (E)-configured acryloyl-piperidine derivatives. IR spectroscopy can distinguish carbonyl stretches (1650–1700 cm⁻¹) for acryloyl vs. pyrazine nitriles (2200–2250 cm⁻¹) .

Q. What solvent systems optimize the coupling of the benzo[d][1,3]dioxole moiety to the piperidine ring?

• Methodological Answer : Polar aprotic solvents like DMF or DMSO enhance nucleophilic aromatic substitution (NAS) for attaching electron-deficient aromatic systems. demonstrates that chloroform with triethylamine (as a base) is effective for acylation steps, while Na₂SO₄ drying ensures anhydrous conditions for sensitive intermediates .

Advanced Research Questions

Q. How can computational modeling predict regioselectivity in the acryloylation of piperidine derivatives?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can model transition states to identify kinetically favored sites on the piperidine ring. and highlight COMSOL Multiphysics for simulating reaction dynamics, while AI-driven tools (e.g., Gaussian or ORCA) automate parameter optimization for acryloyl-group orientation .

Q. What strategies mitigate contradictions between theoretical and experimental yields in multi-step syntheses?

• Methodological Answer : Design of experiments (DoE) with factorial analysis isolates critical variables (e.g., temperature, stoichiometry). For example, advocates quasi-experimental designs with control groups to compare traditional vs. optimized methods (e.g., "Happy Atoms" instructional models for reaction monitoring). Statistical tools like ANOVA quantify yield discrepancies ≥5% as significant .

Q. How can bioisosteric replacements of the pyrazine-2-carbonitrile group improve pharmacokinetic properties?

• Methodological Answer : demonstrates that replacing pyrazine-2-carbonitrile with pyrimidine-4-carbonitrile or triazine derivatives alters LogP and solubility. Lipinski’s rule compliance (e.g., molecular weight <500, H-bond donors <5) is validated via Veber parameters (polar surface area <140 Ų). In silico ADMET tools (e.g., SwissADME) prioritize candidates with enhanced bioavailability .